3-chloro-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: 2-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C13H15ClN4OS/c14-11-7-15-4-1-12(11)19-8-10-2-5-18(6-3-10)13-17-16-9-20-13/h1,4,7,9-10H,2-3,5-6,8H2
• InChI Key: YBGNETVAVBVZCE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=NN=CS3
• Molecular Formula: C13H15ClN4OS
• Molecular Weight: 310.80 g/mol

Description

“3-chloro-4-{[1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl]methoxy}pyridine” is a chemical compound that belongs to the class of 1,3,4-thiadiazole derivatives. These compounds are known for their wide range of biological activities including anticancer, antidiabetic, antihypertensive, anti-inflammatory, antiviral, and anti-microbial properties.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the use of starting materials like N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

1,3,4-Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 3 and 4 and sulfur at position 1 with two double bonds. The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

1,3,4-Thiadiazoles have the capability to produce mesoionic salts and due to this behavior, they can strongly interact with biomolecules (proteins and DNA). They exhibit ring cleavage in the presence of strong bases and acids, providing stability to the structure.

Mechanism of Action

Target of Action

Similar 1,3,4-thiadiazole derivatives have been reported to exhibit antimicrobial and anticancer activities . The specific targets can vary depending on the derivative and its functional groups.

Mode of Action

It’s known that the biological activity of 1,3,4-thiadiazole derivatives can be influenced by the nature of substituents on the thiadiazole ring . For instance, a methoxy group substitution decreases the antimicrobial activity while an electron-withdrawing group increases the activity .

Biochemical Pathways

Similar 1,3,4-thiadiazole derivatives have been reported to interfere with various biochemical pathways, leading to their antimicrobial and anticancer effects .

Result of Action

Similar 1,3,4-thiadiazole derivatives have shown potent antimicrobial and anticancer activities .

Future Directions

The 1,3,4-thiadiazole scaffold has shown promise in various biological activities, and future research could focus on exploring these properties further. Structural modifications in the 1,3,4-thiadiazole ring have resulted in highly effective and less toxic compounds and have good prospects as anti-microbial agents. Further studies could also focus on the development of more potent derivatives and their potential applications in medicinal chemistry.